Cas no 216306-47-7 (1,4-Benzenediol, 2-bromo-5-iodo-)

• Product Name: 1,4-Benzenediol, 2-bromo-5-iodo-
• CAS No: 216306-47-7
• MF: C₆H₄BrIO₂
• MW: 314.903233528137
• CID: 1403075
• Update Time: 2024-08-15

1,4-Benzenediol, 2-bromo-5-iodo- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-bromo-5-iodo-
• 2-bromo-5-iodobenzene-1,4-diol
• 2-Bromo-5-iodo-1,4-benzenediol

• Inchi： 1S/C6H4BrIO2/c7-3-1-6(10)4(8)2-5(3)9/h1-2,9-10H
• InChI Key： RFLSZEHDGVCXNR-UHFFFAOYSA-N
• SMILES： C1(O)=CC(I)=C(O)C=C1Br

Computed Properties

• Exact Mass: 313.84342

Experimental Properties

• Density: 2.528±0.06 g/cm3(Predicted)
• Melting Point: 165.4 °C (decomp)(Solv: methanol (67-56-1))
• Boiling Point: 288.5±40.0 °C(Predicted)
• PSA: 40.46
• pka: 8.28±0.23(Predicted)